Cas no 1187171-44-3 (6-Methoxy-2-(4-pentoxybenzoyl)pyridine)

• Product Name: 6-Methoxy-2-(4-pentoxybenzoyl)pyridine
• CAS No: 1187171-44-3
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• MDL: MFCD13152875
• CID: 4684950
• Update Time: 2025-10-28

6-Methoxy-2-(4-pentoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-(4-pentoxybenzoyl)pyridine
• (6-Methoxypyridin-2-yl)(4-(pentyloxy)phenyl)methanone

• MDL： MFCD13152875
• Inchi： 1S/C18H21NO3/c1-3-4-5-13-22-15-11-9-14(10-12-15)18(20)16-7-6-8-17(19-16)21-2/h6-12H,3-5,13H2,1-2H3
• InChI Key： KAJSMOROTKUIHQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=C(N=2)OC)=O)=CC=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 326
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-2-(4-pentoxybenzoyl)pyridine

Comprehensive Overview of 6-Methoxy-2-(4-pentoxybenzoyl)pyridine (CAS No. 1187171-44-3): Properties, Applications, and Industry Insights

6-Methoxy-2-(4-pentoxybenzoyl)pyridine (CAS No. 1187171-44-3) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This pyridine derivative combines a methoxy-substituted pyridine ring with a pentoxybenzoyl group, offering versatile reactivity. Recent studies highlight its potential as a building block for drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents. The compound's lipophilic nature and balanced polarity make it valuable for optimizing drug bioavailability, addressing a key challenge in modern medicinal chemistry.

In material science, 6-Methoxy-2-(4-pentoxybenzoyl)pyridine demonstrates promise for liquid crystal formulations and organic semiconductors. Its molecular architecture allows tunable mesomorphic properties, aligning with industry demands for energy-efficient display technologies. Researchers are exploring its photophysical characteristics for OLED applications, where its extended conjugation system could enhance electroluminescence efficiency. These interdisciplinary applications position CAS No. 1187171-44-3 as a compound of growing commercial significance.

Synthetic protocols for 6-Methoxy-2-(4-pentoxybenzoyl)pyridine typically involve palladium-catalyzed cross-coupling reactions, with recent focus on green chemistry approaches. A 2023 study demonstrated a 78% yield improvement using microwave-assisted synthesis, reflecting industry priorities for sustainable production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%), critical for pharmaceutical applications. Stability studies indicate optimal storage under inert gas at -20°C, with particular attention to protecting its ester linkage from hydrolysis.

The compound's structure-activity relationships (SAR) are under investigation for neurodegenerative disease targets. Computational modeling suggests the methoxy group's electron-donating effects modulate binding affinity to adenosine receptors, a hot topic in Parkinson's disease research. These findings correlate with growing Google Scholar searches for "pyridine-based neuroprotectants," indicating strong academic interest. Meanwhile, patent databases show increasing filings incorporating 1187171-44-3 in cancer immunotherapy combinations, particularly for checkpoint inhibitor adjuvants.

Regulatory assessments confirm 6-Methoxy-2-(4-pentoxybenzoyl)pyridine falls outside controlled substance classifications, facilitating global research collaboration. Current market analysis projects 6.2% CAGR growth for similar fine chemicals through 2028, driven by demand in Asia-Pacific pharmaceutical hubs. Suppliers emphasize cGMP-compliant synthesis to meet FDA/ICH guidelines, addressing frequent buyer queries about quality assurance documentation. The compound's scalable production potential makes it attractive for commercial development.

Emerging applications include its use as a fluorescent probe in bioimaging, where its excitation/emission profile (λ_ex 320 nm/λ_em 450 nm) fills a spectral gap. This aligns with trending PubMed searches for "small molecule imaging agents." Additionally, its metal-chelating properties are being evaluated for catalytic systems in CO₂ conversion technologies—a key focus area in climate change mitigation research. Such diverse applications underscore why CAS No. 1187171-44-3 appears in 37% more patent applications in 2023 compared to 2020.

For researchers handling 6-Methoxy-2-(4-pentoxybenzoyl)pyridine, standard organic compound precautions apply. While not classified as hazardous, recommended PPE includes nitrile gloves and safety goggles due to potential mild irritant properties. Environmental fate studies show 82% biodegradation within 28 days (OECD 301B), addressing ESG concerns in chemical procurement. These characteristics contribute to its inclusion in several green chemistry databases as a "Preferred Compound."

The future outlook for 1187171-44-3 appears robust, with particular growth anticipated in precision medicine applications. Its structural modularity supports combinatorial chemistry approaches, answering industry needs for targeted therapeutics. As synthetic methodologies advance, particularly in flow chemistry systems, production costs are expected to decrease by 30-40% within five years—a key consideration for research budget planning. This positions 6-Methoxy-2-(4-pentoxybenzoyl)pyridine as a strategic investment for organizations focusing on next-generation therapeutics and advanced materials.